Titanium tetra(phenolate)

• IUPAC Name: titanium(4+);tetraphenoxide
• InChI: InChI=1S/4C6H6O.Ti/c4*7-6-4-2-1-3-5-6;/h4*1-5,7H;/q;;;;+4/p-4
• InChI Key: DPNUIZVZBWBCPB-UHFFFAOYSA-J
• Canonical SMILES: C1=CC=C(C=C1)[O-].C1=CC=C(C=C1)[O-].C1=CC=C(C=C1)[O-].C1=CC=C(C=C1)[O-].[Ti+4]
• Molecular Formula: C24H20O4Ti
• DSSTOX Substance ID: DTXSID50183115
• Molecular Weight: 420.3 g/mol
• CAS No.: 2892-89-9

Description

Titanium tetra(phenolate) is a coordination compound where titanium is bonded to four phenolate ligands. This compound is of significant interest due to its unique chemical properties and potential applications in various fields, including catalysis, materials science, and medicine. The phenolate ligands provide stability to the titanium center, making it a versatile compound for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: Titanium tetra(phenolate) can be synthesized through the reaction of titanium tetrachloride with phenol in the presence of a base. The general reaction is as follows:

$$\text{TiCl}_4 + 4 \text{C}_6\text{H}_5\text{OH} \rightarrow \text{Ti(OPh)}_4 + 4 \text{HCl}$$TiCl4​+4C6​H5​OH→Ti(OPh)4​+4HCl

where (\text{OPh}) represents the phenolate ligand. The reaction is typically carried out in an inert atmosphere to prevent the hydrolysis of titanium tetrachloride.

Industrial Production Methods: Industrial production of titanium tetra(phenolate) involves similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Solvent extraction and recrystallization techniques are often employed to purify the compound.

Chemical Reactions Analysis

Types of Reactions: Titanium tetra(phenolate) undergoes various types of chemical reactions, including:

Oxidation: The titanium center can be oxidized, leading to the formation of higher oxidation state compounds.

Reduction: Reduction reactions can convert titanium tetra(phenolate) to lower oxidation state species.

Substitution: The phenolate ligands can be substituted with other ligands, altering the compound’s properties.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and oxygen.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Ligand exchange reactions often involve the use of other phenols or alcohols under controlled conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield titanium dioxide, while substitution reactions can produce various titanium complexes with different ligands.

Scientific Research Applications

Titanium tetra(phenolate) has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in organic synthesis, particularly in polymerization reactions.

Biology: The compound has shown potential as an anti-tumor agent due to its cytotoxicity towards cancer cells.

Medicine: Research is ongoing to explore its use in drug delivery systems and as a therapeutic agent.

Industry: Titanium tetra(phenolate) is used in the production of high-performance materials, including coatings and composites.

Mechanism of Action

The mechanism by which titanium tetra(phenolate) exerts its effects involves the interaction of the titanium center with various molecular targets. In biological systems, it can induce apoptosis in cancer cells through the generation of reactive oxygen species (ROS) and the activation of caspases . The phenolate ligands play a crucial role in stabilizing the titanium center and facilitating its interaction with cellular components.

Comparison with Similar Compounds

Titanium tetrachloride: A precursor to titanium tetra(phenolate) with different reactivity and applications.

Titanium alkoxides: Compounds where titanium is bonded to alkoxide ligands, used in similar applications but with different properties.

Titanium dioxide: A widely used compound in photocatalysis and as a pigment.

Uniqueness: Titanium tetra(phenolate) is unique due to its stability and versatility. The phenolate ligands provide a robust framework that allows for various chemical modifications and applications. Compared to other titanium compounds, it offers a balance of stability and reactivity, making it suitable for a wide range of scientific and industrial applications .